Cas no 61758-97-2 (Propanoic acid, 3-[(butylamino)sulfonyl]-)

• Product Name: Propanoic acid, 3-[(butylamino)sulfonyl]-
• CAS No: 61758-97-2
• MF: C₇H₁₅NO₄S
• MW: 209.263301134109
• CID: 1629100
• Update Time: 2024-09-12

Propanoic acid, 3-[(butylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(butylamino)sulfonyl]-

• Inchi： 1S/C7H15NO4S/c1-2-3-5-8-13(11,12)6-4-7(9)10/h8H,2-6H2,1H3,(H,9,10)
• InChI Key： RREDVRXCHUEUMX-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCS(NCCCC)(=O)=O

Computed Properties

• Exact Mass: 209.07225

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 371.9±44.0 °C(Predicted)
• PSA: 83.47
• pka: 4.00±0.10(Predicted)